Cas no 5350-64-1 (5-ethyl-2-methylpyridin-4-amine)

• Product Name: 5-ethyl-2-methylpyridin-4-amine
• CAS No: 5350-64-1
• MF: C₈H₁₂N₂
• MW: 136.194281578064
• CID: 373758
• PubChem ID: 219142
• Update Time: 2025-04-19

5-ethyl-2-methylpyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-Ethyl-2-methyl-4-pyridinamine
• 4-PYRIDINAMINE, 5-ETHYL-2-METHYL-
• 5-ethyl-2-methylpyridin-4-amine
• 4-Amino-2-methyl-5-ethyl-pyridin
• 4-Amino-3-ethyl-6-methylpyridin
• 4-Amino-5-ethyl-2-methylpyridin
• 5-Aethyl-2-methyl-[4]pyridylamin
• 5-ethyl-2-methyl-[4]pyridylamine
• H4U7KFW9MC
• 4-Pyridinamine,5-ethyl-2-methyl-
• NSC50
• WIJOOIFTTQXTBL-UHFFFAOYSA-N
• 4-Amino-3-ethyl-6-methylpyridine
• 5-Ethyl-2-methyl-4-pyridinamine #
• SB75629
• DTXSID10276936
• 5350-64-1
• EN300-111699
• 5-Ethyl-2-methyl-pyridin-4-amine
• 2-Picoline, 4-amino-5-ethyl-
• Thiazole, 2-bromo-4-(trifluoromethyl)-
• SCHEMBL8934135
• Z1198157196
• 4-Amino-5-ethyl-2-methylpyridine
• CS-0308228
• AKOS006277620
• 4-AMINO-5-ETHYL-2-PICOLINE
• NSC-50
• FT-0648616
• G53474
• DB-071694

• MDL： MFCD01632112
• Inchi： 1S/C8H12N2/c1-3-7-5-10-6(2)4-8(7)9/h4-5H,3H2,1-2H3,(H2,9,10)
• InChI Key： WIJOOIFTTQXTBL-UHFFFAOYSA-N
• SMILES： N1C(C)=CC(=C(C=1)CC)N

Computed Properties

• Exact Mass: 136.10000
• Monoisotopic Mass: 136.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9A^2
• XLogP3: 1.4

Experimental Properties

• Density: 1.016
• Boiling Point: 273.7°Cat760mmHg
• Flash Point: 143.7°C
• PSA: 38.91000
• LogP: 2.11580

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives